Cas no 99799-31-2 (3,4-Octanediol)
3,4-Octanediol structure
Product Name:3,4-Octanediol
CAS No:99799-31-2
MF:C8H18O2
MW:146.227323055267
CID:750057
PubChem ID:13129598
Update Time:2025-04-19
3,4-Octanediol Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Octanediol
- octane-3,4-diol
- DTXSID80520594
- erythro-octane-3,4-diol
- SCHEMBL427800
- 99799-31-2
-
- Inchi: 1S/C8H18O2/c1-3-5-6-8(10)7(9)4-2/h7-10H,3-6H2,1-2H3
- InChI Key: UJWVPVVMYOBBIY-UHFFFAOYSA-N
- SMILES: OC(C(CC)O)CCCC
Computed Properties
- Exact Mass: 146.130679813g/mol
- Monoisotopic Mass: 146.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 73.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.5Ų
3,4-Octanediol Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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